2-(5-Ethyl-2-oxoindolin-3-yl)acetic acid

• IUPAC Name: 2-(5-ethyl-2-oxo-1,3-dihydroindol-3-yl)acetic acid
• InChI: InChI=1S/C12H13NO3/c1-2-7-3-4-10-8(5-7)9(6-11(14)15)12(16)13-10/h3-5,9H,2,6H2,1H3,(H,13,16)(H,14,15)
• InChI Key: LMIULERIIXYEMH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)NC(=O)C2CC(=O)O
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

2-(5-Ethyl-2-oxoindolin-3-yl)acetic acid is a monocarboxylic acid, a member of indole-3-acetic acids and a member of oxindoles. It is a conjugate acid of a 2-oxindole-3-acetate and a tautomer of a 2-hydroxy- (indol-3-yl)acetic acid.

Synthesis Analysis

The synthesis of 2-oxoindoline-based compounds has been reported in the literature. The compounds were designed and synthesized as part of a search for novel small molecules activating procaspase-3. The identification of the structures was performed using the analysis of IR, MS, 1H NMR, and 13C NMR.

Molecular Structure Analysis

The molecular structure of 2-(5-Ethyl-2-oxoindolin-3-yl)acetic acid is characterized by the presence of an indole-3-acetic acid and an oxindole group. It is a tautomer of a 2-hydroxy- (indol-3-yl)acetic acid.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• .
• Potential : Researchers explore its anti-inflammatory, analgesic, and antipyretic properties. .

Biological Activity and Molecular Docking

• . Its interactions with target proteins provide insights for drug design.

NMR Spectroscopy

• . Researchers use this information for structural elucidation.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These compounds have shown diverse biological activities, suggesting they interact with a variety of cellular targets .

Mode of Action

Indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that these compounds may interact with their targets in a way that modulates these biological processes.

Biochemical Pathways

Indole derivatives have been associated with a broad range of biological activities, suggesting that they may influence multiple biochemical pathways .

Pharmacokinetics

It’s reported that this compound has high gastrointestinal absorption, which could impact its bioavailability .

Result of Action

Indole derivatives have been associated with a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .

Future Directions

The 2-oxoindoline-based compounds have shown notable cytotoxicity toward human cancer cell lines, suggesting their potential as anticancer agents. The most potent compound could serve as a template for further design and development of novel anticancer agents.